Cas no 1493973-81-1 (1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene)

1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene is a brominated aromatic compound featuring a tert-butyl-like substituent, offering steric hindrance and reactivity suitable for selective organic synthesis. The bromine atom at the 3-position of the propyl chain provides a versatile handle for further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The 2,2-dimethylpropyl group enhances stability, reducing unwanted side reactions. This compound is particularly useful in pharmaceutical and agrochemical intermediates, where controlled reactivity and structural rigidity are advantageous. Its well-defined molecular structure ensures consistent performance in synthetic applications, making it a reliable building block for complex organic frameworks.

1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene structure

1493973-81-1 structure

Product Name:1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene

CAS No:1493973-81-1

MF:C₁₂H₁₇Br

MW:241.167382955551

CID:4779404

PubChem ID:66049701

Update Time:2025-05-28

1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene
- 1-(3-Bromo-2,2-dimethylpropyl)-3-methylbenzene
- Inchi： 1S/C12H17Br/c1-10-5-4-6-11(7-10)8-12(2,3)9-13/h4-7H,8-9H2,1-3H3
- InChI Key： AJUKHKVOARPAJJ-UHFFFAOYSA-N
- SMILES： BrCC(C)(C)CC1C=CC=C(C)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 151
XLogP3: 4.5
Topological Polar Surface Area: 0

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TRC	B125011-100mg	1-(3-bromo-2,2-dimethylpropyl)-3-methylbenzene	1493973-81-1	100mg	$ 160.00	2022-06-07
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